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Compound of Interest

Compound Name: JWG-071

Cat. No.: B608267 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
JWG-071 is a potent and selective chemical probe for Extracellular signal-regulated kinase 5

(ERK5), also known as Big Mitogen-activated Protein Kinase 1 (BMK1).[1][2][3] It also

demonstrates inhibitory activity against Leucine-rich repeat kinase 2 (LRRK2).[1][2][4] With

IC50 values of 88 nM and 109 nM for ERK5 and LRRK2 respectively, JWG-071 serves as a

valuable tool for investigating the roles of these kinases in various cellular processes and

disease models, particularly in cancer research.[1][2][4] Proper preparation of a stock solution

is the first critical step for obtaining reliable and reproducible experimental results. These

application notes provide detailed protocols for the preparation, storage, and handling of JWG-
071 stock solutions for in vitro and in vivo studies.

Quantitative Data Summary
For ease of reference, the key quantitative data for JWG-071 are summarized in the table

below.
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Property Value Source

Molecular Weight 612.76 g/mol [1][5]

CAS Number 2250323-50-1 [1]

IC50 (ERK5) 88 nM [1][2][4][5]

IC50 (LRRK2) 109 nM [1][2][4][5]

Solubility (DMSO) ≥ 100 mg/mL (163.20 mM) [5][6]

Powder Storage
3 years at -20°C, 2 years at

4°C
[2][6]

Solution Storage
2 years at -80°C, 1 year at

-20°C
[6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM JWG-071 Stock
Solution in DMSO for In Vitro Use
This protocol describes the preparation of a high-concentration stock solution in Dimethyl

Sulfoxide (DMSO), suitable for most cell-based assays.

Materials:

JWG-071 powder

Anhydrous/Hygroscopic DMSO (newly opened recommended)[6]

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Procedure:
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Calculate the required mass of JWG-071. To prepare 1 mL of a 10 mM stock solution, the

required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 612.76 g/mol = 6.1276 mg

Weigh the JWG-071 powder accurately in a sterile microcentrifuge tube.

Add the calculated volume of DMSO. For a 10 mM solution, add 1 mL of DMSO to the

6.1276 mg of JWG-071.

Promote dissolution. Vortex the solution vigorously. If the compound does not fully dissolve,

use an ultrasonic bath to aid dissolution.[6] Gentle warming to 37°C can also be applied.

Aliquot and store. Once a clear solution is obtained, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage. Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[6]

Protocol 2: Preparation of JWG-071 Formulation for In
Vivo Studies
This protocol provides an example of a vehicle formulation suitable for administering JWG-071
in animal models. Note that the final concentration and vehicle composition may need to be

optimized for your specific experimental needs.

Materials:

JWG-071 powder

DMSO

PEG300

Tween-80

Saline (sterile)
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Procedure:

This protocol is for a formulation containing 10% DMSO, 40% PEG300, 5% Tween-80, and

45% Saline.[6]

Prepare a concentrated stock of JWG-071 in DMSO as described in Protocol 1. For

example, a 25 mg/mL stock.

Add the solvents sequentially. For a final volume of 1 mL, follow these steps:

Start with 400 µL of PEG300.

Add 100 µL of the 25 mg/mL JWG-071 in DMSO stock and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of sterile saline to reach the final volume of 1 mL.

Ensure complete dissolution. The final solution should be clear. If precipitation occurs, gentle

warming and sonication may be used.[6]

Use immediately. It is recommended to prepare this formulation fresh for each experiment.[1]

Visualizations
Signaling Pathway
JWG-071 primarily targets the ERK5 signaling pathway, which is a component of the larger

Mitogen-Activated Protein Kinase (MAPK) signaling cascade.
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Caption: The MEK5-ERK5 signaling pathway and the inhibitory action of JWG-071.

Experimental Workflow
The following diagram illustrates the workflow for preparing a JWG-071 stock solution.
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Caption: Workflow for the preparation of a JWG-071 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

